Cas no 1520457-41-3 (3-(2-hydroxy-4-methylphenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-hydroxy-4-methylphenyl)-2-methylpropanoic acid
• CAS No: 1520457-41-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6206111
• PubChem ID: 82605692
• Update Time: 2025-11-06

3-(2-hydroxy-4-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-4-methylphenyl)-2-methylpropanoic acid
• EN300-1796678
• 1520457-41-3

• Inchi： 1S/C11H14O3/c1-7-3-4-9(10(12)5-7)6-8(2)11(13)14/h3-5,8,12H,6H2,1-2H3,(H,13,14)
• InChI Key： AQVFGJJLZQJRIG-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1CC(C(=O)O)C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-hydroxy-4-methylphenyl)-2-methylpropanoic acid

3-(2-Hydroxy-4-methylphenyl)-2-methylpropanoic Acid: An Overview of Its Structure, Properties, and Applications

3-(2-Hydroxy-4-methylphenyl)-2-methylpropanoic acid (CAS No. 1520457-41-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as HMPM, is characterized by its unique molecular structure and diverse chemical properties, making it a valuable component in various applications.

The molecular formula of 3-(2-hydroxy-4-methylphenyl)-2-methylpropanoic acid is C₁₁H₁₄O₃, and its molecular weight is 194.22 g/mol. The compound features a hydroxyl group (-OH) and a carboxylic acid group (-COOH), which contribute to its reactivity and solubility properties. The presence of a methyl group (-CH₃) on the phenyl ring further enhances its structural complexity and functional diversity.

In terms of physical properties, 3-(2-hydroxy-4-methylphenyl)-2-methylpropanoic acid is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and acetone. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The chemical reactivity of HMPM is primarily attributed to its functional groups. The hydroxyl group can participate in hydrogen bonding and can be readily deprotonated to form anions, which are useful in nucleophilic substitution reactions. The carboxylic acid group can undergo esterification, amidation, and other carboxylic acid reactions, making it a valuable starting material for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 3-(2-hydroxy-4-methylphenyl)-2-methylpropanoic acid has shown promising potential as a lead compound for drug development. Recent studies have explored its biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that HMPM exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The antioxidant properties of HMPM have also been investigated. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a potential candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its biological activities, 3-(2-hydroxy-4-methylphenyl)-2-methylpropanoic acid has been studied for its anti-cancer potential. Preliminary studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that HMPM could be further developed as a novel anticancer agent.

Beyond pharmaceutical applications, HMPM has found use in other areas such as materials science and environmental chemistry. Its unique structure and functional groups make it suitable for the synthesis of polymers with specific properties, such as improved mechanical strength or enhanced biodegradability. In environmental chemistry, the compound's biodegradability and low toxicity make it an attractive candidate for green chemistry applications.

The synthesis of 3-(2-hydroxy-4-methylphenyl)-2-methylpropanoic acid can be achieved through various routes, including Grignard reactions, Friedel-Crafts acylation, and other organic transformations. These synthetic methods have been optimized to improve yield and purity, making the compound readily available for research and industrial applications.

In conclusion, 3-(2-hydroxy-4-methylphenyl)-2-methylpropanoic acid (CAS No. 1520457-41-3) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure and diverse chemical properties make it a valuable component in various fields, from drug development to materials science. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in modern scientific endeavors.